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Compound of Interest

Compound Name: 4-(3-Phenylpropyl)morpholine

CAS No.: 25262-57-1

Cat. No.: B2712951

Get Quote

Executive Summary
Fenpropimorph is a highly optimized sterol biosynthesis inhibitor (SBI) used extensively in

agriculture to control powdery mildew in cereals. It functions as a high-affinity transition state

analog, mimicking the carbocationic intermediates of fungal sterol enzymes.[1]

4-(3-Phenylpropyl)morpholine represents the "stripped-down" pharmacophore.[1] While it

retains the core nitrogen-phenylpropyl motif required for binding to certain receptors (notably

mammalian Sigma receptors), it lacks the critical steric bulk (tert-butyl and methyl substitutions)

necessary for potent fungicidal activity.[1] This molecule serves primarily as a structural

template in Structure-Activity Relationship (SAR) studies rather than a commercial therapeutic.

[1]

Part 1: Structural & Physicochemical Analysis
The transition from 4-(3-Phenylpropyl)morpholine to Fenpropimorph illustrates the principle

of molecular engineering—modifying a scaffold to increase lipophilicity (

) and steric complementarity.[1]
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Comparative Properties Table[1]
Feature

4-(3-
Phenylpropyl)morpholine

Fenpropimorph

CAS Number 21297-84-7 (Generic/Analog) 67564-91-4

Molecular Formula

Molecular Weight ~205.30 g/mol 303.48 g/mol

Lipophilicity (LogP) ~1.5 – 2.0 (Moderate) ~5.2 (High)

Stereochemistry Achiral
Chiral (2 stereocenters: propyl

& morpholine ring)

Key Substituents None (Unsubstituted)
p-tert-butyl, propyl-methyl, 2,6-

dimethylmorpholine

Primary Utility
Sigma Receptor Ligand / SAR

Intermediate

Agricultural Fungicide (SBI

Class II)

Structural Logic Diagram (SAR)
The following diagram illustrates how Fenpropimorph is derived from the basic scaffold to

optimize enzyme inhibition.
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Click to download full resolution via product page

Figure 1: Structural optimization pathway transforming the basic phenylpropyl-morpholine

scaffold into the active fungicide Fenpropimorph.[1]

Part 2: Mechanism of Action & Pharmacology
The "Carbocation Mimicry" Hypothesis
Both molecules contain a basic nitrogen atom (morpholine ring) which is protonated at

physiological pH. This positive charge allows the molecule to mimic the high-energy
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carbocationic intermediate formed during the reduction of sterols.

Fenpropimorph: The cis-2,6-dimethyl groups on the morpholine ring lock the molecule into a

specific conformation that fits tightly into the active site of fungal enzymes. The tert-butyl tail

anchors the molecule in the lipophilic channel of the enzyme.

4-(3-Phenylpropyl)morpholine: Lacks the hydrophobic anchor and the conformational lock.

[1] While it can enter the active site, it binds with significantly lower affinity (

) and is easily displaced by the natural substrate.

Target Specificity
Fungal Sterol Biosynthesis (Fenpropimorph Target): Fenpropimorph acts as a dual inhibitor

in the ergosterol pathway:

-Reductase (ERG24): Prevents reduction of the C14 double bond.[1]

-Isomerase (ERG2): Prevents the shift of the double bond.

Result: Accumulation of abnormal sterols (ignosterol, fecosterol)

Membrane leakage

Fungal death.

Sigma Receptors (Shared Target): Both molecules show affinity for mammalian Sigma-1

receptors (

R).[1] The N-(3-phenylpropyl) moiety is a classic pharmacophore for Sigma binding.[1]

Implication: 4-(3-Phenylpropyl)morpholine is often used in neuroscience research to

study Sigma receptor modulation, whereas Fenpropimorph's Sigma activity is considered

an off-target toxicological effect in non-target organisms.[1]
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Figure 2: Dual inhibition points of Fenpropimorph in the fungal ergosterol biosynthesis pathway.

[1][2]

Part 3: Synthetic Pathways[1]
The synthesis of the analog is straightforward, whereas Fenpropimorph requires

stereochemical control and specific precursors.

Synthesis of 4-(3-Phenylpropyl)morpholine (Analog)
Reagents: Morpholine + 1-Chloro-3-phenylpropane.[1] Conditions: Basic conditions (

), Reflux in Acetonitrile/Toluene. Mechanism: Simple
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alkylation.

Synthesis of Fenpropimorph (Optimized)
Reagents: 3-(4-tert-butylphenyl)-2-methylpropanal + 2,6-Dimethylmorpholine.[1] Conditions:

Reductive Amination (

, Pd/C or

). Complexity: Requires the synthesis of the specific branched aldehyde ("Lilial" analog) and
results in a mixture of enantiomers (typically applied as a racemate).

Part 4: Experimental Protocols
Protocol: Sterol Profile Analysis (Differentiation Assay)
To experimentally distinguish the biological activity of these two compounds, researchers

analyze the sterol composition of treated yeast (Saccharomyces cerevisiae) or fungal cultures.

Objective: Confirm Fenpropimorph activity via accumulation of specific precursors

(ignosterol/fecosterol), which will be absent or minimal with the analog.

Step-by-Step Methodology:

Culture Treatment:

Inoculate S. cerevisiae (wild type) in YPD broth.

Treat Group A with Fenpropimorph (

).

Treat Group B with 4-(3-Phenylpropyl)morpholine (

).[1]

Incubate at

for 16–24 hours (mid-log phase).

Saponification & Extraction:
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Harvest cells by centrifugation (

, 5 min).

Resuspend pellets in

of

in methanol (w/v).

Heat at

for 90 minutes (Saponification).

Extract non-saponifiable lipids (sterols) using

-heptane (

).[1]

Derivatization:

Evaporate heptane under

stream.

Resuspend residue in

BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) +

TMCS.[1]

Incubate at

for 30 mins to form TMS-derivatives.

GC-MS Analysis:

Column: DB-5ms or equivalent non-polar capillary column.[1]

Carrier Gas: Helium (
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).

Temp Program:

(1 min)

at

.

Detection: EI Mass Spec (scan range 50–500 m/z).

Expected Results:

Fenpropimorph: Disappearance of Ergosterol peak; appearance of large peaks for Ignosterol

and Fecosterol (precursors).

4-(3-Phenylpropyl)morpholine: Dominant Ergosterol peak (similar to control), indicating

lack of effective enzyme inhibition.[1]

References
BenchChem. (2025).[3] Fenpropimorph's Mechanism of Action on Sterol Biosynthesis: A

Technical Guide. Retrieved from [1]

Mercer, E. I. (1991). Morpholine antifungals and their mode of action. Biochemical Society
Transactions.

Herts University. (2026). Fenpropimorph (Ref: CGA 101031) - PPDB: Pesticide Properties

DataBase.[1] Retrieved from [1]

PubChem. (2025). Compound Summary: Fenpropimorph (CID 93365). National Library of

Medicine. Retrieved from [1]

ChemRxiv. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines.

Retrieved from [1]

Bioorg Med Chem Lett. (2021).[4] Synthesis of 4-(3-oxo-3-phenylpropyl)morpholin-4-ium

chloride analogues and their inhibitory activities. Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2712951/docs?utm_src=pdf-body#comparative-technical-analysis-4-3-phenylpropyl-morpholine-vs-fenpropimorph-1
https://en.wikipedia.org/wiki/Fenpropimorph
https://pdf.benchchem.com/1672/A_Comparative_Efficacy_Analysis_of_Fenpropimorph_and_Other_Morpholine_Fungicides.pdf
https://en.wikipedia.org/wiki/Fenpropimorph
https://en.wikipedia.org/wiki/Fenpropimorph
https://en.wikipedia.org/wiki/Fenpropimorph
https://en.wikipedia.org/wiki/Fenpropimorph
https://en.wikipedia.org/wiki/Fenpropimorph
https://pubmed.ncbi.nlm.nih.gov/33422605/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2712951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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